2,7-Dimethyl-2H-indazole-5-carboxylic acid

• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• IUPAC Name: 2,7-dimethylindazole-5-carboxylic acid
• InChI: InChI=1S/C10H10N2O2/c1-6-3-7(10(13)14)4-8-5-12(2)11-9(6)8/h3-5H,1-2H3,(H,13,14)
• InChI Key: QIYZOAZTUAEBFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=CN(N=C12)C)C(=O)O

Description

2,7-Dimethyl-2H-indazole-5-carboxylic acid is a useful research compound. Its molecular formula is C10H10N2O2 and its molecular weight is 190.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 2,7-dimethyl-2H-indazole-5-carboxylate (140 mg, 0.69 mmol) in methanol/water (V:V 1:1, 2 mL) was added LiOH (38 mg, 1.6 mmol). The solution was heated at 50° C. for 1 hour, cooled to room temperature, concentrated and acidified to pH 2 with KHSO4. The solid material was isolated by filtration to provide the title compound as a white solid (140 mg, 107%).